2-(2,2,2-Trifluoroethyl)-2,8-diazaspiro[4.5]decan-3-one hydrochloride
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Description
2-(2,2,2-Trifluoroethyl)-2,8-diazaspiro[4.5]decan-3-one hydrochloride is a useful research compound. Its molecular formula is C10H16ClF3N2O and its molecular weight is 272.7. The purity is usually 95%.
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Scientific Research Applications
Antihypertensive Activity
Research into 1-oxa-3,8-diazaspiro[4.5]decan-2-ones has identified compounds with potential antihypertensive properties. One study synthesized a series of these compounds, testing them as antihypertensive agents in rats. Compounds with specific substitutions demonstrated significant activity as alpha-adrenergic blockers, highlighting their potential in managing hypertension without significant orthostatic hypotension risk (Caroon et al., 1981).
Neuroprotective and Antiamnesic Effects
A series of novel 1-oxa-3,8-diazaspiro[4.5]decan-2-one derivatives were investigated for their inhibitory action on neural calcium uptake and protective action against brain edema and memory deficits. These compounds displayed potent inhibitory activity and offered protection against conditions inducing brain edema and memory deficits, suggesting their utility in treating neurodegenerative diseases and cognitive disorders (Tóth et al., 1997).
Radioprotective Properties
7,10-Ethano-1-thia-4,7-diazaspiro[4.5]decane dihydrochloride was explored for its radioprotective properties against lethal doses of X-radiation in mice. Preliminary results showed promising survival rates in pretreated mice, indicating its potential as a radioprotective agent (Shapiro et al., 1968).
Hypertension Treatment
Investigations into 2,8-diazaspiro[4.5]decane-based trisubstituted urea derivatives uncovered their efficacy as soluble epoxide hydrolase (sEH) inhibitors. These compounds were found to be orally active agents capable of reducing blood pressure in hypertensive rats, offering a new approach to hypertension management (Kato et al., 2013).
Synthetic Intermediate Applications
1,4-Dioxaspiro[4.5]decan-8-one, a related compound, has been highlighted as a valuable synthetic intermediate in producing organic chemicals, pharmaceutical intermediates, liquid crystals, and insecticides. Its synthesis from 1,4,9,12-tetraoxadispiro[4.2.4.2] tetradecane demonstrates its versatility and importance in organic synthesis (Zhang Feng-bao, 2006).
Properties
IUPAC Name |
2-(2,2,2-trifluoroethyl)-2,8-diazaspiro[4.5]decan-3-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15F3N2O.ClH/c11-10(12,13)7-15-6-9(5-8(15)16)1-3-14-4-2-9;/h14H,1-7H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKIDELMFFKDEKN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12CC(=O)N(C2)CC(F)(F)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClF3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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